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For Researchers, Scientists, and Drug Development Professionals

Introduction
IDT307, chemically known as 4-(4-(dimethylamino)phenyl)-1-methylpyridinium iodide and also

referred to as APP+, is a fluorescent organic cation that serves as a valuable tool in

neuroscience and pharmacology.[1][2] Its primary application lies in its function as a fluorescent

substrate for monoamine transporters, including the dopamine transporter (DAT),

norepinephrine transporter (NET), and serotonin transporter (SERT).[1] This property allows for

the real-time monitoring of transporter activity in living cells, making it a powerful probe for

studying neurotransmitter reuptake and for high-throughput screening of potential therapeutic

compounds that target these transporters. This guide provides an in-depth overview of the

known fluorescence properties of IDT307, its spectrum, and the experimental protocols

relevant to its use.

Core Fluorescence Properties
The fluorescence of IDT307 arises from its chemical structure, a styryl pyridinium dye. While

comprehensive photophysical data remains to be fully published, the following table

summarizes the currently available information on its fluorescence properties. It is important to

note that specific values for quantum yield and molar extinction coefficient for IDT307 are not

readily available in the public domain.
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Property Value Notes

Chemical Name
4-(4-(dimethylamino)phenyl)-1-

methylpyridinium iodide
Also known as APP+

Molecular Formula C₁₄H₁₇IN₂

Molecular Weight 340.20 g/mol [2]

Excitation Maximum (λex) ~420 nm (intracellular)[3]
A broader range of 451-495

nm has also been reported.[4]

Emission Maximum (λem) ~510 nm (intracellular)[3]
A broader range of 496-570

nm has also been reported.[4]

Quantum Yield (Φ) Not Reported

The quantum yields of styryl-

pyridinium dyes are generally

low.

Molar Extinction Coefficient (ε) Not Reported

A similar compound, 2-[4-

(Dimethylamino)styryl]-1-

ethylpyridinium iodide, has an

εmax of 36,000-41,000

M⁻¹cm⁻¹ in methanol, which

may suggest a similar order of

magnitude for IDT307.

Fluorescence Spectrum
The fluorescence spectrum of IDT307 is characterized by a broad absorption (excitation) band

in the blue-violet region of the visible spectrum and a corresponding emission band in the

green-yellow region. The intracellular environment can influence the precise spectral

characteristics. A patent describing its use reports a maximum absorption at 420 nm and a

maximum emission at 510 nm when measured inside cells.[3]

Signaling Pathway and Biological Function
IDT307 is not involved in a traditional signaling pathway but rather acts as a substrate for

neurotransmitter transporters. Its mechanism of action is its uptake into cells via DAT, NET, and
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SERT. This process is dependent on the normal function of these transporters. Therefore, the

accumulation of IDT307 fluorescence inside a cell is a direct measure of transporter activity.
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IDT307 Neurotransmitter Transporter Interaction
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Workflow for Measuring Fluorescence Spectra

Prepare Dilute Solution
of IDT307 in Solvent

Place Solution in
a Quartz Cuvette

Use a Spectrofluorometer

Scan Excitation Wavelengths
(Fixed Emission)

Scan Emission Wavelengths
(Fixed Excitation at λex_max)

Record Excitation Spectrum

Identify λex_max and λem_max

Record Emission Spectrum
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IDT307 Transporter Uptake Assay Workflow

Seed Transporter-Expressing
Cells in a Microplate

Culture Cells to Form
a Monolayer

Place Microplate and
Compound Plate in FlexStation

Prepare IDT307 Solution
and Test Compounds

Set Kinetic Read Parameters
(Excitation/Emission Wavelengths)

Automated Injection of
IDT307 +/- Inhibitors

Measure Fluorescence Intensity
Over Time (Kinetic Read)

Analyze Data:
Calculate Uptake Rates and IC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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